Cas no 592550-38-4 (1H-Indole-3-carboxaldehyde,2-methyl-1-(1-methylethyl)-(9CI))

1H-Indole-3-carboxaldehyde,2-methyl-1-(1-methylethyl)-(9CI) structure
592550-38-4 structure
Product Name:1H-Indole-3-carboxaldehyde,2-methyl-1-(1-methylethyl)-(9CI)
CAS No:592550-38-4
MF:C13H15NO
MW:201.264303445816
CID:1017482
PubChem ID:5081738
Update Time:2025-04-20

1H-Indole-3-carboxaldehyde,2-methyl-1-(1-methylethyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-carboxaldehyde,2-methyl-1-(1-methylethyl)-(9CI)
    • 592550-38-4
    • AKOS000295237
    • 1-Isopropyl-2-methyl-1H-indole-3-carbaldehyde
    • Inchi: 1S/C13H15NO/c1-9(2)14-10(3)12(8-15)11-6-4-5-7-13(11)14/h4-9H,1-3H3
    • InChI Key: XARJKCZYKAHMKT-UHFFFAOYSA-N
    • SMILES: O=CC1C2C=CC=CC=2N(C=1C)C(C)C

Computed Properties

  • Exact Mass: 201.11500
  • Monoisotopic Mass: 201.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 22Ų

Experimental Properties

  • PSA: 22.00000
  • LogP: 3.34310
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